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Compound of Interest

Compound Name: PF-05085727

Cat. No.: B609951

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for the proper disposal of PF-
05085727, a research chemical. The following procedures are based on general laboratory
safety principles and publicly available data. It is critical to obtain and review the specific Safety

Data Sheet (SDS) from your supplier for comprehensive guidance before handling or disposing
of this compound.

Chemical and Hazard Summary

A clear understanding of the chemical properties and potential hazards of PF-05085727 is the
first step toward safe handling and disposal.
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Property Information

4-(Azetidin-1-yl)-1-methyl-3-(1-methyl-5-(4-
Chemical Name (trifluoromethyl)phenyl)-1H-pyrazol-4-yl)-1H-
pyrazolo[3,4-d]pyrimidine

CAS Number 1415637-72-7

Molecular Formula C20H18F3N7

Harmful if swallowed, in contact with skin, or if
Known Hazards )
inhaled.

Safety glasses, chemical-resistant gloves, and a

Personal Protective Equipment (PPE) )
lab coat are required.[1][2][3][4]

Step-by-Step Disposal Protocol

The proper disposal of PF-05085727 is crucial to ensure the safety of laboratory personnel and
to prevent environmental contamination.

1. Risk Assessment and Preparation:

o Before beginning any work, consult your institution's Environmental Health and Safety (EHS)
department for specific guidelines on chemical waste disposal.

o Ensure that a designated and properly labeled hazardous waste container is available.
2. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.qg.,
nitrile), and a lab coat, when handling PF-05085727.[1][2][3][4]

3. Waste Collection:

e Solid Waste: Collect any unused or waste PF-05085727 powder, as well as any
contaminated consumables (e.g., weigh boats, pipette tips, wipes), in a clearly labeled
hazardous waste container.
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» Liquid Waste: If PF-05085727 has been dissolved in a solvent, collect the solution in a
compatible, labeled hazardous waste container. Do not mix with other waste streams unless
compatibility is known.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical
name "PF-05085727," and any associated hazard symbols as indicated in the SDS.

4. Decontamination:

e Thoroughly decontaminate all surfaces and equipment that have come into contact with PF-
05085727 using an appropriate solvent or cleaning agent.

» Dispose of all decontamination materials as hazardous waste.
5. Storage and Disposal:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials.

o Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
program or a licensed waste disposal contractor.

Experimental Workflow for Chemical Handling and
Disposal

The following diagram outlines the critical steps for safely managing a research chemical from
receipt to disposal.
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Caption: A workflow for the safe handling and disposal of research chemicals.
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By adhering to these procedures and the specific guidance provided in the manufacturer's
Safety Data Sheet, you can ensure the safe and responsible disposal of PF-05085727,
fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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